N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide

• Molecular Formula: C19H13ClN2O2S
• Molecular Weight: 368.8 g/mol
• IUPAC Name: N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H13ClN2O2S/c1-11-4-7-16-15(9-11)22-19(24-16)12-5-6-13(20)14(10-12)21-18(23)17-3-2-8-25-17/h2-10H,1H3,(H,21,23)
• InChI Key: QZOHNOAIYRKJRJ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CS4

Description

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the thiophene carboxamide family, which has been shown to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide is not fully understood. However, it has been suggested that its anti-inflammatory activity may be due to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Its anti-cancer activity may be due to its ability to induce apoptosis in cancer cells. Its antibacterial activity may be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been shown to possess antibacterial activity against a number of bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of experimental settings. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for the study of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an anti-cancer agent. In addition, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis method for N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide involves the reaction of 2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)aniline with thiophene-2-carboxylic acid chloride in the presence of a base. The resulting product is a white solid with a melting point of 212-214°C.

Scientific Research Applications

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide has been studied for its potential therapeutic applications in various fields. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.